Methyl 4-allyl-2-fluorobenzoate

• Molecular Formula: C11H11FO2
• Molecular Weight: 194.20 g/mol
• IUPAC Name: methyl 2-fluoro-4-prop-2-enylbenzoate
• InChI: InChI=1S/C11H11FO2/c1-3-4-8-5-6-9(10(12)7-8)11(13)14-2/h3,5-7H,1,4H2,2H3
• InChI Key: WWHCFYNKRREMSO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)CC=C)F

Description

Methyl 4-allyl-2-fluorobenzoate is a useful research compound. Its molecular formula is C11H11FO2 and its molecular weight is 194.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4-bromo-2-fluorobenzoate (424 mg, 1.82 mmol), allyl tributyl tin (0.846 mL, 2.73 mmol), tetrakis(triphenylphosphine)palladium (0) (105 mg, 0.091 mmol) and cesium fluoride (415 mg, 2.73 mmol) were heated to reflux in 1,4-dioxane (10 mL) for 7 hours under argon atmosphere. The mixture was cooled to room temperature, and then filtered through diatomaceous earth by ethyl acetate and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane=2%→10%) to give methyl 4-allyl-2-fluorobenzoate (333 mg, 94%) as a pale yellow viscous material.